TFX-Jelfa
Overview
Description
It is a natural stimulator of lymphocyte function and has been extensively studied for its immunomodulatory properties . This compound has shown potential in enhancing immune responses and has been used in various research applications.
Scientific Research Applications
Thymus factor X has a wide range of scientific research applications, including:
Immunology: It is used to study immune responses and the modulation of lymphocyte function.
Medicine: Thymus factor X has been investigated for its potential therapeutic applications in treating immune-related disorders and enhancing immune function in patients with compromised immune systems
Biology: The compound is used in various biological studies to understand the mechanisms of immune regulation and the role of thymic factors in immune development
Industry: Thymus factor X is utilized in the development of immunomodulatory drugs and supplements
Mechanism of Action
Safety and Hazards
Preparation Methods
Synthetic Routes and Reaction Conditions
Thymus factor X is primarily obtained through the extraction of thymic tissues from juvenile calves. The process involves homogenizing the thymic tissues in an aqueous solution, followed by filtration and purification steps to isolate the active components . The extract is then lyophilized to obtain a stable powder form.
Industrial Production Methods
In an industrial setting, the production of Thymus factor X involves large-scale extraction and purification processes. The thymic tissues are sourced from juvenile calves, and the extraction is carried out using water as the solvent. The extract is then subjected to various purification techniques, including filtration, centrifugation, and chromatography, to ensure high purity and consistency .
Chemical Reactions Analysis
Types of Reactions
Thymus factor X undergoes various biochemical reactions, primarily involving interactions with immune cells. These reactions include:
Oxidation: Thymus factor X can undergo oxidation reactions, which may affect its stability and activity.
Reduction: Reduction reactions can also occur, potentially altering the compound’s structure and function.
Substitution: Thymus factor X can participate in substitution reactions, where functional groups are replaced by other groups, impacting its biological activity.
Common Reagents and Conditions
The reactions involving Thymus factor X typically occur under physiological conditions, such as in the presence of enzymes and other biological molecules. Common reagents used in these reactions include oxidizing and reducing agents, as well as various buffers to maintain the appropriate pH and ionic strength .
Major Products Formed
The major products formed from the reactions of Thymus factor X are typically modified versions of the original compound, with changes in functional groups or oxidation states. These modifications can influence the compound’s biological activity and stability .
Comparison with Similar Compounds
Thymus factor X is unique in its origin and function compared to other thymic extracts and immunomodulatory compounds. Similar compounds include:
Thymosin alpha 1: Another thymic peptide with immunomodulatory properties, but with a different mechanism of action.
Thymopoietin: A thymic hormone involved in T-cell differentiation, distinct from Thymus factor X in its structure and function.
Thymulin: A thymic peptide that regulates the activity of T-cells and natural killer cells, differing from Thymus factor X in its specific effects and applications
Properties
CAS No. |
78310-77-7 |
|---|---|
Synonyms |
TFX-Jelfa |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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